ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate

• IUPAC Name: ethyl 2-(2,6-dimethyl-N-methylsulfonylanilino)acetate
• InChI: InChI=1S/C13H19NO4S/c1-5-18-12(15)9-14(19(4,16)17)13-10(2)7-6-8-11(13)3/h6-8H,5,9H2,1-4H3
• InChI Key: BIQGNXFHLATHSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C1=C(C=CC=C1C)C)S(=O)(=O)C
• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol

Description

Ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate is a chemical compound that belongs to the class of glycine derivatives. It is commonly used in scientific research as a tool to investigate the biochemical and physiological effects of different compounds.

Mechanism of Action

The mechanism of action of ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate involves its interaction with enzymes that hydrolyze peptide bonds. The compound is cleaved by these enzymes, resulting in the release of the N-(2,6-dimethylphenyl)glycine moiety. This process allows for the investigation of the enzymatic activity of various enzymes and the identification of potential inhibitors of these enzymes.
Biochemical and Physiological Effects:
Ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate has been shown to have a wide range of biochemical and physiological effects. It has been used to investigate the activity of various enzymes, including ACE, neprilysin, and aminopeptidases. It has also been used to identify potential inhibitors of these enzymes, which may have therapeutic applications in the treatment of various diseases, such as hypertension and heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate in lab experiments is its high purity and stability. This allows for accurate and reproducible results in experiments. However, one limitation of using this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are many future directions for the use of ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate in scientific research. One potential direction is the investigation of its activity in different biological systems, such as in vivo models. Another direction is the development of new inhibitors of enzymes that interact with this compound, which may have therapeutic applications in the treatment of various diseases. Additionally, the synthesis of new derivatives of ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate may lead to the discovery of new compounds with unique biochemical and physiological properties.

Scientific Research Applications

Ethyl N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycinate is widely used in scientific research as a tool to investigate the biochemical and physiological effects of different compounds. It is commonly used as a substrate for various enzymes, including aminopeptidases, carboxypeptidases, and dipeptidyl peptidases. It is also used in the synthesis of various biologically active compounds, such as inhibitors of angiotensin-converting enzyme (ACE) and neprilysin.